Acute Toxicity Advantage of Oxysophocarpine Over Sophocarpine: 3.9-Fold Higher LD50 Enables a Wider Safety Window
In a direct head-to-head acute toxicity comparison, oxysophocarpine (OSC) exhibits a substantially higher median lethal dose (LD50) than its reduced counterpart sophocarpine (SC), translating to a ~3.9-fold safety margin advantage [1]. The LD50 of OSC was measured at 250.37 mg·kg⁻¹ (95% CI: 219.05–288.02 mg·kg⁻¹), whereas sophocarpine yielded an LD50 of 63.94 mg·kg⁻¹ (95% CI: 56.49–73.08 mg·kg⁻¹) [1]. Both compounds were administered via intravenous tail vein injection in Kunming mice under identical conditions.
| Evidence Dimension | Acute systemic toxicity (LD50, intravenous, mice) |
|---|---|
| Target Compound Data | LD50 = 250.37 mg·kg⁻¹ (95% CI: 219.05–288.02 mg·kg⁻¹) |
| Comparator Or Baseline | Sophocarpine LD50 = 63.94 mg·kg⁻¹ (95% CI: 56.49–73.08 mg·kg⁻¹) |
| Quantified Difference | OSC LD50 is 3.91× higher than sophocarpine LD50 (i.e., OSC is approximately 4-fold less acutely toxic) |
| Conditions | Kunming mice, single intravenous tail vein injection, SPSS 13.0 probit analysis |
Why This Matters
When selecting between oxysophocarpine and sophocarpine for in vivo studies, OSC's wider therapeutic index reduces the risk of acute mortality at equivalent doses, making it the preferable candidate for long-term dosing regimens or safety-sensitive preclinical models.
- [1] 槐果碱及氧化槐果碱对小鼠的急性毒性 (Toxicity Study on Sophocarpine and Oxysophocarpine in Mice). aipub.cn. Accessed 2026. View Source
